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Introduction

Solanesol is a long-chain polyisoprenoid alcohol that has garnered significant attention in the
pharmaceutical and biotechnology sectors. Primarily extracted from plants of the Solanaceae
family, such as tobacco, potato, and tomato, it serves as a crucial intermediate in the synthesis
of high-value biochemicals, including Coenzyme Q10 (CoQ10) and Vitamin K2.[1] Its unique
chemical structure, characterized by nine isoprene units, imparts a range of biological activities,
including anti-inflammatory, antioxidant, and antimicrobial properties. This technical guide
provides an in-depth overview of the chemical structure and properties of solanesol, detailed
experimental protocols, and a summary of its known signaling pathways.

Chemical Structure

Solanesol is a non-cyclic terpene alcohol with the chemical formula C45H740.[1] Its structure
consists of nine isoprene units linked in a head-to-tail fashion, terminating in a primary alcohol
group. The stereochemistry of naturally occurring solanesol is all-trans, referring to the
configuration of the double bonds within the isoprenoid chain.[1]

IUPAC Name: (2E,6E,10E,14E,18E,22E,26E,30E)-3,7,11,15,19,23,27,31,35-
Nonamethylhexatriaconta-2,6,10,14,18,22,26,30,34-nonaen-1-ol

Physicochemical Properties
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Solanesol is a white to pale yellow, waxy solid at room temperature.[2] It is a highly lipophilic
molecule, rendering it insoluble in water but soluble in various organic solvents such as
hexane, ethanol, acetone, and chloroform.[2][3] This lipophilicity is a key factor in its biological
activity and its applications in drug delivery systems.

ble 1: Physicochemical ies of Sol |

Property Value Reference(s)
Molecular Formula C45H740 [1]
Molecular Weight 631.07 g/mol [3]
Appearance White to pale yellow waxy solid  [2]
Melting Point 33-42.5°C [4]
Boiling Point 685.6 °C (predicted) [5]

Insoluble in water; Soluble in

Solubility hexane, ethanol, acetone, [2][3]
chloroform
UV Absorption (Amax) 202-215 nm [6][7]

Biological Activities and Signaling Pathways

Solanesol exhibits a range of biological activities that are of interest to researchers and drug
development professionals. These activities are primarily attributed to its ability to modulate
cellular signaling pathways, particularly those involved in inflammation and oxidative stress.

Anti-inflammatory Activity

Solanesol has been shown to exert anti-inflammatory effects by modulating the p38 mitogen-
activated protein kinase (MAPK) and Akt signaling pathways.[8] This modulation leads to the
activation of the nuclear factor erythroid 2-related factor 2 (Nrf2), a transcription factor that
plays a critical role in the cellular antioxidant response.[8] Upon activation, Nrf2 translocates to
the nucleus and binds to the antioxidant response element (ARE), inducing the expression of
downstream target genes, most notably heme oxygenase-1 (HO-1).[8] HO-1 is an enzyme with
potent anti-inflammatory and cytoprotective effects. The upregulation of HO-1 by solanesol
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leads to the suppression of pro-inflammatory cytokines such as interleukin-13 (IL-13),
interleukin-6 (IL-6), and tumor necrosis factor-alpha (TNF-a).[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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